N-benzyl-2,3,4,5,6-pentafluoro-N-(2-hydroxyethyl)benzamide

• IUPAC Name: N-benzyl-2,3,4,5,6-pentafluoro-N-(2-hydroxyethyl)benzamide
• InChI: InChI=1S/C16H12F5NO2/c17-11-10(12(18)14(20)15(21)13(11)19)16(24)22(6-7-23)8-9-4-2-1-3-5-9/h1-5,23H,6-8H2
• InChI Key: CSMXIBIQYWWXKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)C(=O)C2=C(C(=C(C(=C2F)F)F)F)F
• Molecular Formula: C16H12F5NO2
• Molecular Weight: 345.26 g/mol

Description

N-benzyl-2,3,4,5,6-pentafluoro-N-(2-hydroxyethyl)benzamide, commonly known as BPEB, is a chemical compound that has been widely studied for its potential applications in scientific research. BPEB is a member of the benzamide family of compounds, which are known for their ability to interact with various biological targets.

Mechanism of Action

The exact mechanism of action of BPEB is not fully understood, but it is thought to interact with various biological targets, including neurotransmitter receptors and enzymes. BPEB has been shown to be a potent inhibitor of certain enzymes, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
BPEB has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that BPEB can modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of neurological disorders. BPEB has also been shown to inhibit the growth of certain cancer cells, which may have potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPEB in lab experiments is its ability to modulate the activity of certain biological targets, which can provide valuable insights into the underlying mechanisms of various diseases. However, one of the limitations of using BPEB is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on BPEB. One area of research is to further elucidate the mechanism of action of BPEB, which may provide insights into its potential applications in various diseases. Another area of research is to develop more potent and selective analogs of BPEB, which may have improved efficacy and reduced toxicity. Additionally, BPEB may have potential applications in the development of new drugs for the treatment of neurological disorders and cancer.

Scientific Research Applications

BPEB has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where BPEB has been shown to modulate the activity of certain neurotransmitter receptors. BPEB has also been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of certain cancer cells.